Cas no 793716-01-5 (3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea)

• Product Name: 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea
• CAS No: 793716-01-5
• MF: C₇H₁₁ClN₂O₄S
• MW: 254.691239595413
• CID: 3107676
• PubChem ID: 4961616
• Update Time: 2025-10-29

3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[(1,1-dioxidotetrahydrothien-3-yl)amino]carbonyl}acetamide
• 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea
• 3-(2-chloroacetyl)-1-(1,1-dioxo-1$l^{6}-thiolan-3-yl)urea
• EN300-11446
• AKOS001084654
• 100-377-2
• 2-Chloro-n-([(1,1-dioxidotetrahydrothien-3-yl)amino]carbonyl)acetamide
• Z57043474
• 2-Chloro-N-((1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl)acetamide
• AKOS016881466
• TGB71601
• CS-0223249
• 2-chloro-N-[(1,1-dioxothiolan-3-yl)carbamoyl]acetamide
• G38673
• 2-?Chloro-?N-?[[(tetrahydro-?1,?1-?dioxido-?3-?thienyl)?amino]?carbonyl]?-acetamide
• 3-(2-chloroacetyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)urea
• 793716-01-5

• Inchi： 1S/C7H11ClN2O4S/c8-3-6(11)10-7(12)9-5-1-2-15(13,14)4-5/h5H,1-4H2,(H2,9,10,11,12)
• InChI Key： IDJVUDPXXRWYED-UHFFFAOYSA-N
• SMILES： ClCC(NC(NC1CCS(C1)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 254.0128057Da
• Monoisotopic Mass: 254.0128057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea

Introduction to 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea (CAS No. 793716-01-5) and Its Emerging Applications in Chemical Biology

The compound 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea, identified by the CAS number 793716-01-5, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic urea derivative features a unique structural framework that combines a chloroacetyl group with a dioxothiolan ring, making it a versatile scaffold for further chemical modifications and biological investigations. The precise arrangement of these functional groups not only enhances its reactivity but also opens up novel avenues for therapeutic applications.

In recent years, the development of innovative scaffolds in medicinal chemistry has been driven by the need for compounds that exhibit high selectivity and efficacy in modulating biological pathways. The 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea structure has garnered attention due to its ability to interact with biological targets in a manner that is distinct from traditional pharmacophores. This has prompted extensive research into its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its dual functionality. The chloroacetyl moiety is well-known for its reactivity in forming amide and thioamide bonds, which are critical for protein modification and drug design. Meanwhile, the dioxothiolan ring introduces a sulfur-rich environment that can participate in coordination chemistry and redox reactions, thereby expanding the compound's utility in bioinorganic and medicinal applications. Such structural features make it an attractive candidate for further derivatization to create novel bioactive molecules.

Recent studies have begun to explore the pharmacological properties of derivatives inspired by 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea. For instance, researchers have synthesized analogs that exhibit inhibitory activity against specific enzymes implicated in inflammatory and metabolic diseases. The ability of these derivatives to modulate enzyme activity at submicromolar concentrations highlights their potential as therapeutic agents. Furthermore, computational studies have suggested that the compound's scaffold can be optimized to improve solubility and oral bioavailability, addressing key challenges in drug development.

The synthesis of 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea itself presents an intriguing challenge due to the need for precise control over regioselectivity and functional group compatibility. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These approaches not only enhance yield but also allow for the introduction of additional substituents that can fine-tune biological activity.

In addition to its therapeutic potential, this compound has shown promise in material science applications. The unique combination of heterocyclic stability and reactive functional groups makes it suitable for designing polymers with tailored properties. For example, polymers incorporating this moiety have demonstrated enhanced biodegradability and biocompatibility, opening up possibilities for use in biomedical devices and controlled-release systems.

The integration of 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea into drug discovery pipelines is further facilitated by advancements in high-throughput screening technologies. These platforms enable rapid evaluation of large libraries of compounds for biological activity, allowing researchers to identify promising derivatives efficiently. Moreover, structure-based drug design strategies have been applied to model how this molecule interacts with target proteins at an atomic level, providing insights into its mechanism of action.

Looking ahead, the future research directions for 3-(2-chloroacetyl)-1-(1,1-dioxo-1λ?-thiolan-3-yl)urea are multifaceted. Efforts are underway to expand its chemical space through library synthesis and virtual screening techniques. Additionally, exploring its role in modulating cellular signaling pathways could unlock new therapeutic modalities beyond traditional enzyme inhibition. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for human health.

The versatility of CAS No. 793716-01-5 underscores its significance as a building block in modern chemical biology. By leveraging its unique structural features and reactivity patterns, scientists are paving the way for innovative treatments targeting complex diseases. As research continues to uncover new applications for this compound and its derivatives, it is poised to remain at the forefront of pharmaceutical development in the coming decades.